Cas no 58550-47-3 (1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1))

• Product Name: 1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1)
• CAS No: 58550-47-3
• MF: C₁₁H₁₄N₄O₆
• MW: 298.252062320709
• CID: 1611892
• PubChem ID: 151795
• Update Time: 2025-04-21

1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1)
• Urea, N-ethyl-N-nitroso-N'-(3-pyridinylmethyl)-, ethanedioate (1:1)
• 1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea,oxalic acid
• DTXSID50207269
• 58550-47-3

• Inchi： 1S/C9H12N4O2.C2H2O4/c1-2-13(12-15)9(14)11-7-8-4-3-5-10-6-8;3-1(4)2(5)6/h3-6H,2,7H2,1H3,(H,11,14);(H,3,4)(H,5,6)
• InChI Key： NLMOBWYYLNHWOC-UHFFFAOYSA-N
• SMILES： O=C(N(CC)N=O)NCC1C=NC=CC=1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 298.09142
• Monoisotopic Mass: 298.091334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149

Experimental Properties

• Boiling Point: 546.2°C at 760 mmHg
• Flash Point: 284.1°C
• PSA: 149.26